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Compound of Interest

Compound Name: 2,3-Difluoro-4-methoxyaniline

Cat. No.: B125198 Get Quote

Disclaimer: Specific safety and toxicity data for 2,3-Difluoro-4-methoxyaniline (CAS No.

155020-51-2) is not readily available in public literature.[1] This guide has been compiled using

data from structurally related isomers, including 3,5-Difluoro-4-methoxyaniline and other

difluoroaniline derivatives. The information herein should be treated as a baseline for safe

handling, and a comprehensive, substance-specific risk assessment should be conducted

before use.

This document provides an in-depth technical overview of the known and anticipated safety

considerations, handling protocols, and emergency procedures for 2,3-Difluoro-4-
methoxyaniline. It is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Section 1: Hazard Identification and Classification
Based on data from analogous compounds, 2,3-Difluoro-4-methoxyaniline is anticipated to

be a hazardous substance. The primary routes of exposure are inhalation, skin contact, and

ingestion. The following tables summarize the expected GHS hazard classifications and

statements.

Table 1: GHS Hazard Classification (Anticipated)
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Source: Compiled from data for analogous compounds like 3,5-Difluoro-4-methoxyaniline.

Table 2: Hazard and Precautionary Statements (Anticipated)
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Code Statement

Hazard Statements

H302 Harmful if swallowed.

H311 Toxic in contact with skin.

H332 Harmful if inhaled.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

Precautionary Statements

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

P270
Do not eat, drink or smoke when using this

product.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[2]

P302+P352 IF ON SKIN: Wash with plenty of water.[2]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER or doctor/physician if

you feel unwell.

P361+P364
Take off immediately all contaminated clothing

and wash it before reuse.[2]

P405 Store locked up.[2]
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P501
Dispose of contents/container to an approved

waste disposal plant.

Source: Compiled from safety data sheets of structurally similar compounds.[2][3]

Section 2: Physical and Chemical Properties
Quantitative physical and chemical data for 2,3-Difluoro-4-methoxyaniline is limited. The

following table provides data for a closely related isomer, 3,5-Difluoro-4-methoxyaniline, for

reference.

Table 3: Physical and Chemical Properties of 3,5-Difluoro-4-methoxyaniline

Property Value

CAS Number 363-47-3

Molecular Formula C₇H₇F₂NO

Molecular Weight 159.13 g/mol

Source: Santa Cruz Biotechnology.[4]

Section 3: Experimental Protocols: Safe Handling
and Storage
Adherence to strict laboratory protocols is essential when handling fluorinated anilines.

3.1 Engineering Controls

Ventilation: Always handle this compound in a well-ventilated area.[2][3] Use of a certified

chemical fume hood is mandatory to minimize inhalation exposure.

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[3]

3.2 Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to prevent exposure. The following diagram

illustrates the relationship between PPE and routes of exposure.

PPE Selection Logic for Chemical Handling

Safe Work Practices

Inhalation

Respiratory Protection
(NIOSH-approved Respirator)

Skin/Dermal Contact

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat, Apron, Coveralls)

Eye Contact

Eye/Face Protection
(Safety Goggles, Face Shield)

Ingestion

No Eating, Drinking, or Smoking

Thorough Hand Washing

Click to download full resolution via product page

Caption: PPE selection based on potential routes of chemical exposure.

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR

1910.133 or European Standard EN166.[3] A face shield may be necessary for splash-prone

operations.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). Inspect

gloves for integrity before each use and dispose of them properly after handling.

Clothing: Wear a lab coat, and consider additional protective clothing to prevent skin

exposure.[3]
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Respiratory Protection: If dust or aerosols are generated, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3]

3.3 Handling Procedures

Avoid all personal contact, including inhalation and contact with skin and eyes.[2]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

Keep containers tightly closed when not in use.[3]

Avoid the formation of dust and aerosols.[3]

3.4 Storage Conditions

Store in a cool, dry, and well-ventilated area.[2]

Keep containers securely sealed and protected from physical damage.[2]

Store locked up, away from incompatible materials such as strong oxidizing agents, acids,

and acid chlorides.[2][5]

Section 4: Emergency and First Aid Protocols
Immediate and appropriate action is crucial in the event of an exposure. The following workflow

outlines the general first aid response.
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First Aid Response Workflow for Chemical Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide artificial respiration if not breathing.

Remove contaminated clothing.
Flush skin with water for 15 minutes.

Rinse eyes cautiously with water for at least 15 minutes.
Remove contact lenses if possible.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention
(Show SDS to Doctor)

Click to download full resolution via product page

Caption: Logical workflow for first aid measures following an exposure incident.

4.1 Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][5][6]

Remove contact lenses if present and easy to do. Continue rinsing.[3]

Seek immediate medical attention.[3][5]

4.2 Skin Contact
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Immediately take off all contaminated clothing.[3]

Wash off with plenty of soap and water for at least 15 minutes.[3][7]

Seek immediate medical attention.[3][5]

4.3 Inhalation

Remove the victim to fresh air and keep them at rest in a position comfortable for breathing.

[3][6][7]

If breathing has stopped or is difficult, provide artificial respiration or oxygen.[6][7]

Seek immediate medical attention.[3][6]

4.4 Ingestion

Do NOT induce vomiting.[3][5]

Rinse mouth with water.[3][7]

Never give anything by mouth to an unconscious person.[7]

Call a physician or poison control center immediately.[3][5]

Section 5: Firefighting and Accidental Release
Measures
5.1 Firefighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.[5][8]

Specific Hazards: Thermal decomposition can produce irritating and toxic gases, including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen fluoride.[5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][5][8]
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5.2 Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas.[3] Wear appropriate personal

protective equipment (see Section 3.2). Avoid breathing vapors, mist, or gas, and prevent

contact with skin and eyes.[3]

Environmental Precautions: Prevent the product from entering drains or waterways.

Containment and Cleanup:

For spills, absorb with an inert material (e.g., sand, vermiculite, earth).[2]

Collect the material into a suitable, labeled container for disposal.[2][3]

Ventilate the area and wash the spill site after material pickup is complete.

The following diagram illustrates a standard workflow for responding to a chemical spill.
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General Chemical Spill Response Workflow

Spill Detected

Evacuate Area
Alert Personnel

Assess Spill
(Identify Chemical, Quantity)

Don Appropriate PPE

Contain the Spill
(Use absorbents, dikes)

Clean Up Spill
(Collect waste)

Decontaminate Area
and Equipment

Dispose of Waste
(Follow regulations)

Report Incident

Click to download full resolution via product page

Caption: A stepwise workflow for safely managing chemical spills in a lab.
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Section 6: Stability and Reactivity
Chemical Stability: Assumed to be stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sources of ignition.[5]

Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid

chlorides.[5]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen fluoride.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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